1-[3-(Ethoxycarbonyl)propionyl]-4-piperidone

• Molecular Formula: C11H17NO4
• Molecular Weight: 227.26 g/mol
• IUPAC Name: ethyl 4-oxo-4-(4-oxopiperidin-1-yl)butanoate
• InChI: InChI=1S/C11H17NO4/c1-2-16-11(15)4-3-10(14)12-7-5-9(13)6-8-12/h2-8H2,1H3
• InChI Key: ILZGWDSFEGFIFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)N1CCC(=O)CC1

Description

1-[3-(Ethoxycarbonyl)propionyl]-4-piperidone is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-piperidone monohydrate hydrochloride (7.68 g, 50 mmol) and triethylamine (21 ml) in methylene chloride (100 ml) was added 3-(ethoxycarbonyl)propionyl chloride (9.87 g, 60 mmol) at 0° C. over a period of 10 min. The mixture was stirred at room temperature for 16 h before being quenched with water (100 ml). The organic layer was separated and the aqueous layer was extracted with methylene chloride (100 ml). The combined organic layers were washed with 1M HCl (100 ml), saturated aqueous sodium bicarbonate (100 ml), and brine (100 ml), dried over sodium sulfate, and concentrated. Purification by flash chromatography (silica gel, 30% ether in hexanes) gave the desired ketone (3.80 g, 33%) as a light yellow oil. 1H NMR (500 MHz, CDCl3) δ1.27 (t, J=7.3 Hz, 3H), 2.48 (t, J=6.4Hz, 2H), 2.53 (t, J=6.4 Hz, 2H), 2.68 (s, 4H), 3.82 (t, J=6.3 Hz, 2H), 3.82 (t, J=6.3 Hz, 2H), 4.16 (q, J=7.3 Hz, 2H).